Cas no 1805851-97-1 (3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1805851-97-1
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4973098
• Update Time: 2025-11-01

3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O2/c1-2-8-4-3-5-9(10(17)6-7-13)11(8)18-12(14,15)16/h3-5H,2,6-7H2,1H3
• InChI Key： RIVWIXQNXLCIJM-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=CC(CC)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

Research Briefing on 3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one (CAS: 1805851-97-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one (CAS: 1805851-97-1) as a promising intermediate for the synthesis of novel bioactive compounds. This briefing consolidates the latest research findings, methodologies, and potential applications associated with this compound, providing a comprehensive overview for professionals in the field.

The compound, characterized by its unique trifluoromethoxy and bromo-functionalized aromatic structure, has garnered attention due to its potential role in the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have explored its utility as a key building block in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one via a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with high purity. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further derivatization. Structural-activity relationship (SAR) studies revealed that the trifluoromethoxy group enhances binding affinity to target proteins, while the bromo moiety facilitates subsequent functionalization.

In parallel, preclinical evaluations have shown that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in treating chronic inflammation and neurodegenerative diseases. Computational docking studies further supported these findings, identifying key interactions with active sites of target enzymes.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of derivatives, particularly in improving oral bioavailability and reducing off-target effects. Future research directions include the development of prodrug strategies and formulation technologies to enhance delivery efficiency.

In conclusion, 3-Bromo-1-(3-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one represents a versatile scaffold with significant potential in medicinal chemistry. Continued exploration of its applications, coupled with advancements in synthetic methodologies, is expected to drive innovation in drug discovery and therapeutic development.